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Compound of Interest

Compound Name: Methyl nicotinate 1-oxide
CAS No.: 15905-18-7
Cat. No.: B102424
Get Quote
. J

Executive Summary

In drug discovery and metabolic profiling, pyridine N-oxides represent a critical structural motif.
They often appear as oxidative metabolites of pyridine-containing drugs or serve as versatile
synthetic intermediates for functionalizing the pyridine ring (e.g., via Meisenheimer
rearrangement).

This guide details the structural elucidation of methyl nicotinate 1-oxide (also known as
methyl 3-pyridinecarboxylate 1-oxide). Unlike a standard certificate of analysis, this document
deconstructs the causality behind the analytical data. We will establish the structure not just by
observing peaks, but by validating the chemical changes—specifically the electronic impact of
the N-oxide moiety on the aromatic system—that confirm the transformation from methyl
nicotinate.

Synthetic Pathway & Isolation Strategy

To ensure the integrity of the characterization, we must first establish the provenance of the
material. The most reliable laboratory-scale synthesis involves the direct oxidation of methyl
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nicotinate using meta-chloroperoxybenzoic acid (m-CPBA). This method is preferred over
H20:z/acetic acid for small-scale characterization due to milder conditions and easier workup.

Experimental Protocol (Self-Validating)

o Precursor: Methyl Nicotinate (MW 137.14)
o Reagent: m-CPBA (77% max, excess)
e Solvent: Dichloromethane (DCM)

Step-by-Step Workflow:

Dissolution: Dissolve 10 mmol of methyl nicotinate in 50 mL DCM. Cool to 0°C.

» Oxidation: Add 1.2 equivalents of m-CPBA portion-wise over 15 minutes. The reaction is
exothermic; temperature control prevents over-oxidation or side reactions.

e Monitoring: Stir at room temperature (RT) for 4-12 hours. Monitor via TLC (MeOH/DCM 1:9).
The N-oxide is significantly more polar (lower R_f) than the starting pyridine.

e Workup (Critical Step):

o Wash with saturated aqueous NaHCOs (x3) to remove m-chlorobenzoic acid byproduct.[1]
Validation: Acidification of the aqueous wash should precipitate white m-chlorobenzoic
acid, confirming consumption of oxidant.

o Wash organic layer with brine, dry over Na2SOa, and concentrate.
 Purification: Recrystallize from Ethyl Acetate.

o Target Melting Point: 97-98°C [1].[2]

Synthesis Workflow Diagram
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Figure 1: Validated synthesis and isolation workflow for Methyl Nicotinate 1-Oxide.

Structural Elucidation: The Analytical Triad

We employ a "Triad of Evidence" approach: Mass Spectrometry (Molecular Weight), IR
(Functional Groups), and NMR (Connectivity & Electronic Environment).

Phase 1: Mass Spectrometry (MS)

Obijective: Confirm molecular formula (C7H7NOs) and N-oxide functionality.
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e Molecular lon (M+): Expect a peak at m/z 153.
e Fragmentation Pattern:

o [M-16]* (m/z 137): Loss of oxygen. This is the diagnostic fragmentation for N-oxides,
often reverting to the pyridine radical cation [2].

o [M-31]* (m/z 122): Loss of the methoxy group (-OCHs) from the ester.

o [M-16 - 31]* (m/z 106): Sequential loss of oxygen and methoxy (nicotinoyl cation).

Phase 2: Infrared Spectroscopy (IR)

Objective: Confirm the presence of the ester and the N-oxide bond.

Functional Group Wavenumber (cm—?) Description

Strong ester carbonyl band.

C=0[3][4] Stretch 1720-1735 _ _
Consistent with precursor.
New diagnostic band. Strong
stretching vibration

N-O Stretch 1200-1300 o .
characteristic of pyridine N-
oxides [3].
Aromatic ring skeletal

C=C/C=N 1400-1600

vibrations.[4]

Phase 3: NMR Spectroscopy (The Definitive Proof)

Objective: Validate the N-oxide position via electronic shielding effects.

The N-Oxide Effect: In a standard pyridine, the nitrogen atom is electronegative, withdrawing

density and deshielding the adjacent

-protons (H2, H6), causing them to appear very downfield (>8.5 ppm). Upon oxidation to the N-
oxide, the oxygen atom donates electron density back into the ring via resonance. This results
in a distinct upfield shift (shielding) of the
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-protons (H2 and H6) compared to the free base [4].

Comparative ‘H NMR Data (DMSQ-de)
Methyl
Methyl T
. o Nicotinate 1- .
Position Proton Nicotinate Shift (Ad)

Oxide

Precursor) [5
( )3l (Product) *

Ar-H (

2 9.21 ppm (d) ~8.55 ppm (s) -0.66 (Shielded)
)
Ar-H (

6 8.93 ppm (d) ~8.45 ppm (d) -0.48 (Shielded)
)
Ar-H (

4 8.35 ppm (dt) ~7.80 ppm (d) -0.55 (Shielded)
)
Ar-H (

5 7.61 ppm (dd) ~7.55 ppm (dd) -0.06 (Minor)
)

Methyl -OCHs 3.97 ppm (s) 3.90 ppm (s) -0.07 (Negligible)

*Note: Product shifts are derived from authoritative data for Nicotinic Acid N-oxide [4], which is
the closest electronic analog. The ester vs. acid difference in the aromatic region is minimal.

Key Interpretation:

e H2 and H6 Shielding: The dramatic shift of H2 from 9.21 to ~8.55 ppm is the "smoking gun"
for N-oxidation. If H2 remains >9.0 ppm, oxidation has failed.

e Coupling Constants:

o and
remain characteristic of the 3-substituted pyridine ring (~5-8 Hz).

o Long-range coupling (
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or

) may be resolved.

3C NMR Signatures
e C=0 (Ester): ~164 ppm.

. C2/C6 (

-carbons): These carbons are significantly shielded (moved upfield) by ~10-15 ppm
compared to the free pyridine base due to the N-oxide resonance effect.

o Precursor C2: ~150 ppm.[5]

o N-Oxide C2: ~139 ppm [4].[5][6]

NMR Correlation Logic Diagram

N-Oxide Oxygen +M Effect Increases shielding at _ (ARG BRG] Causes Upfield Shift Confirms Structure _ (Observed
(Electron Donor) jgll High Electron Density (Shielding Effect) = 5 8.4 -8.6 ppm

Click to download full resolution via product page
Figure 2: Mechanistic logic of the N-oxide substituent effect on NMR chemical shifts.

Conclusion

The identity of Methyl Nicotinate 1-Oxide is confirmed not by a single test, but by the
convergence of synthetic and spectral data:

e Synthesis: Validated by the precipitation of m-chlorobenzoic acid byproduct.
e MS: Confirms mass (153) and oxygen loss (137).
 NMR: Validated by the specific upfield shift of

-protons (H2/H6), distinguishing the N-oxide from the starting material.
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This protocol provides a robust, self-validating framework for the generation and identification
of this compound in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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